Cas no 431-32-3 (2,3,3,3-Tetrafluoropropionitrile)

• Product Name: 2,3,3,3-Tetrafluoropropionitrile
• CAS No: 431-32-3
• MF: C₃HF₄N
• MW: 127.04035449028
• MDL: MFCD00069113
• CID: 331038
• PubChem ID: 2776741
• Update Time: 2025-07-23

2,3,3,3-Tetrafluoropropionitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2,3,3,3-tetrafluoro-
• 2,3,3,3-TETRAFLUOROPROPIONITRILE
• 2,3,3,3-tetrafluoropropanenitrile
• 2,3,3,3-Tetrafluoropropiononitrile
• SCHEMBL4863301
• MFCD00069113
• AKOS006229991
• 431-32-3
• A826169
• FT-0609318
• CFPAMJZAMYOJER-UHFFFAOYSA-N
• 2,3,3,3-tetrakis(fluoranyl)propanenitrile
• 2,3,3,3-Tetrafluoropropionitrile

• MDL： MFCD00069113
• Inchi： 1S/C3HF4N/c4-2(1-8)3(5,6)7/h2H
• InChI Key： CFPAMJZAMYOJER-UHFFFAOYSA-N
• SMILES： FC(C#N)C(F)(F)F

Computed Properties

• Exact Mass: 127.00500
• Monoisotopic Mass: 127.00451168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.362
• Boiling Point: 40 °C
• Refractive Index: 1.27
• PSA: 23.79000
• LogP: 1.41038

2,3,3,3-Tetrafluoropropionitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 2,3,3,3-Tetrafluoropropionitrile

Introduction to 2,3,3,3-Tetrafluoropropionitrile (CAS No. 431-32-3)

2,3,3,3-Tetrafluoropropionitrile, identified by the Chemical Abstracts Service Number (CAS No.) 431-32-3, is a fluorinated nitrile compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit a high degree of fluorine substitution, which imparts distinct chemical reactivity and stability characteristics. The presence of four fluorine atoms in the propionitrile backbone enhances its solubility in non-polar solvents and influences its interaction with biological targets, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2,3,3,3-Tetrafluoropropionitrile consists of a carbon chain with three carbons, where the first carbon is attached to a nitrile group (–C≡N), and the second and third carbons are each substituted with two fluorine atoms. This arrangement results in a highly electronegative environment around the nitrile group, which can be exploited for various synthetic applications. The compound's high dipole moment and low polarizability make it an interesting candidate for applications in materials science, particularly in the development of liquid crystals and organic electronic materials.

In recent years, 2,3,3,3-Tetrafluoropropionitrile has been extensively studied for its potential applications in pharmaceutical synthesis. Its fluorinated backbone provides a stable scaffold for the introduction of additional functional groups, making it a versatile building block for drug discovery. One of the most notable areas of research involves its use as a precursor in the synthesis of fluorinated heterocycles, which are known to exhibit enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and binding properties of 2,3,3,3-Tetrafluoropropionitrile with high accuracy. These studies have revealed that the compound can act as a ligand in transition metal-catalyzed reactions, facilitating cross-coupling reactions that are otherwise difficult to achieve with non-fluorinated nitriles. This capability has opened new avenues for the synthesis of complex organic molecules, including pharmaceutical intermediates and fine chemicals.

The pharmaceutical industry has also explored the use of 2,3,3,3-Tetrafluoropropionitrile in the development of novel therapeutic agents. Its ability to mimic biological functionalities through fluorine substitution has led to the discovery of several lead compounds with potential applications in oncology and anti-inflammatory therapies. For instance, researchers have demonstrated that derivatives of this compound can inhibit specific enzymes involved in cancer cell proliferation by stabilizing reactive intermediates through their electron-withdrawing fluorine groups.

Another area where 2,3,3,3-Tetrafluoropropionitrile has shown promise is in the field of agrochemicals. Fluorinated compounds are known to exhibit improved resistance to environmental degradation and enhanced bioactivity against pests and pathogens. By incorporating this compound into pesticide formulations, scientists have developed new generation agrochemicals that offer higher efficacy while maintaining environmental safety.

The synthesis of 2,3,3,3-Tetrafluoropropionitrile typically involves multi-step organic reactions starting from readily available precursors such as acrylonitrile and hydrogen fluoride. Advances in catalytic processes have enabled more efficient and scalable production methods, reducing costs and improving yields. These developments have made it easier for research laboratories and industrial facilities to access this valuable compound for various applications.

In conclusion,2 , 1 , 1 , 1 - Tetrafluoro propiononitrile (CAS No. 431-32- 1 ) remains a cornerstone molecule in modern chemical research due to its unique properties and broad applicability across multiple disciplines. Its role as a synthetic intermediate , pharmaceutical precursor , and material science component underscores its importance in advancing scientific knowledge and technological innovation . As research continues to uncover new uses for this compound , its significance is likely to grow even further . p>